Cas no 16700-95-1 (1-Hexadecanol, hydrogenphosphate, zinc salt (8CI,9CI))
16700-95-1 structure
Product Name:1-Hexadecanol, hydrogenphosphate, zinc salt (8CI,9CI)
CAS No:16700-95-1
MF:C32H66O4PZn
MW:611.2468085289
CID:172889
PubChem ID:11970390
Update Time:2025-04-19
1-Hexadecanol, hydrogenphosphate, zinc salt (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1-Hexadecanol, hydrogenphosphate, zinc salt (8CI,9CI)
- zinc dihexadecyl phosphate
- phosphoranolate, 1,1-bis(hexadecyloxy)-, oxide, zinc salt (1:1)
- zinc;dihexadecyl phosphate
- EINECS 240-751-3
- 16700-95-1
- NS00086340
-
- Inchi: 1S/C32H67O4P.Zn/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-35-37(33,34)36-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h3-32H2,1-2H3,(H,33,34);/q;+2/p-1
- InChI Key: QPZXFEBDAHZJST-UHFFFAOYSA-M
- SMILES: [Zn+2].P(=O)([O-])(OCCCCCCCCCCCCCCCC)OCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 609.39928
- Monoisotopic Mass: 609.399019
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 38
- Rotatable Bond Count: 32
- Complexity: 425
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.6
Experimental Properties
- Density: g/cm3
- Boiling Point: 600.4°Cat760mmHg
- Flash Point: 316.9°C
- PSA: 58.59
1-Hexadecanol, hydrogenphosphate, zinc salt (8CI,9CI) Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
16700-95-1 (1-Hexadecanol, hydrogenphosphate, zinc salt (8CI,9CI)) Related Products
- 12789-46-7(Pentyl dihydrogen phosphate)
- 1806-54-8(Phosphoric acid,trioctyl ester)
- 107-66-4(Dibutyl phosphate)
- 19035-79-1(Potassium Hexadecyl Hydrogenphosphate (~90%))
- 2528-39-4(Trihexyl Phosphate (>90%))
- 2627-35-2(dodecyl dihydrogen phosphate)
- 126-73-8(Tributyl phosphate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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